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Compound of Interest

Compound Name: SCR15

Cat. No.: B1193558 Get Quote

Disclaimer: The identifier "SCR15" is not unique and may refer to vastly different products,

each with its own specific disposal protocol. It is critically important for researchers, scientists,

and drug development professionals to accurately identify the product in their possession and

consult the manufacturer-provided Safety Data Sheet (SDS) before proceeding with any

handling or disposal. This guide provides disposal procedures for several distinct possibilities

based on available data.

To determine the correct disposal procedure for your "SCR15" product, please refer to the

following decision-making guide.
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Identify your SCR15 product
Consult the Safety Data Sheet (SDS)

What is the product's description in the SDS?
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Caption: Decision-making flowchart for identifying the correct SCR15 disposal procedure.

Procedure 1: SCR15 as Non-Hazardous Electrical
Insulation
This procedure applies to products identified as non-hazardous materials for electrical or

electronic isolation. According to safety data, these products are not classified as hazardous

and do not pose an immediate threat to health or the environment.[1]

Data Presentation: Physical & Chemical Properties
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Property Value

Classification Not classified as hazardous

Physical State Solid

Solubility in Water Insoluble

Stability Material is stable under normal conditions

Reactivity No known hazardous reactions

Experimental Protocol: Disposal of Non-Hazardous
Solid Waste

Confirmation: Confirm the non-hazardous classification by reviewing the product-specific

SDS.

Segregation: Keep the material separate from hazardous chemical waste to avoid cross-

contamination.

Containerization: Place the waste material in a suitable, labeled container for solid industrial

waste.

Regulatory Compliance: Check with local or institutional Environmental Health and Safety

(EHS) offices for specific disposal regulations.[2][3] Even non-hazardous waste may have

specific disposal routes.[1][4]

Disposal: Dispose of the material through the designated industrial or municipal solid waste

stream as permitted by local regulations. Recycling may be an option if the material is

eligible.[2]

Mandatory Visualization: Non-Hazardous Waste
Disposal Workflow
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Caption: Workflow for disposal of non-hazardous SCR15 material.

Procedure 2: SCR15 as a Pressurized Gas Strut
This procedure applies to products identified as gas struts, which are highly pressurized and

contain nitrogen gas and oil. Improper disposal can be dangerous. The primary goal is to safely

release the pressure before recycling the components.[5]

Data Presentation: Component Information
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Component Description Hazard

Gas Nitrogen (Inert)

High pressure; potential for

projectile injury. Asphyxiant in

high concentrations.[6]

Liquid Small quantity of lubricating oil
Should be collected and

disposed of as waste oil.[7]

Body Steel
Recyclable as scrap metal

after depressurization.[5]

Experimental Protocol: Safe Decommissioning and
Disposal of Gas Struts
WARNING: This process involves high pressure. Wear appropriate Personal Protective

Equipment (PPE), including safety glasses, gloves, and protective clothing.[5][7] Perform this

procedure in a well-ventilated area.

Secure the Strut: Firmly clamp the gas strut in a vice or other stable work-holding equipment,

with the piston rod fully extended and pointing downwards.[5][7]

Prepare for Drilling: Cover the drilling area with a towel or shield to contain any spray of oil or

metal fragments.[7]

Release Pressure: Using a 2-3mm drill bit, slowly drill a hole into the gas tube, approximately

15-20mm from the end of the tube.[5] You will hear the nitrogen gas escaping.

Drain Oil: Once the gas is fully released, cycle the piston rod several times with the hole

positioned over a suitable container to drain all internal oil.[5]

Oil Disposal: Label the collected oil as "Used Oil" and dispose of it in accordance with local

regulations for waste oil.[7]

Recycle Metal: The depressurized and drained gas strut body can now be disposed of as

scrap metal through a local metal recycling facility.[5][8]
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Mandatory Visualization: Gas Strut Disposal Workflow
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Caption: Workflow for the safe disposal of an SCR15 gas strut.

Procedure 3: SCr415 Chromium Steel
This procedure applies to products identified as SCr415, a type of chromium structural steel.

This material is a solid, non-hazardous alloy and should be recycled.

Data Presentation: Chemical Composition of SCr415

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1193558?utm_src=pdf-body-img
https://www.benchchem.com/product/b1193558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Content (%)

Carbon (C) 0.13 - 0.18

Silicon (Si) 0.15 - 0.35

Manganese (Mn) 0.60 - 0.90

Chromium (Cr) 0.90 - 1.20

Experimental Protocol: Recycling of Steel Scrap
Segregation: If the steel is mixed with other materials, separate the SCr415 scrap from non-

metal components and other waste streams.

Sorting: Use a magnet to confirm the material is a ferrous metal (steel is magnetic).[9] This

helps in sorting it from non-ferrous metals like aluminum or copper.[10]

Collection: Accumulate the scrap steel in a designated bin or container for scrap metal.

Contact Recycler: Arrange for collection by or transportation to a licensed scrap metal

recycling facility.[11][12] These facilities are equipped to handle and reprocess various types

of steel.[13]

Documentation: Maintain records of the scrap disposal for institutional inventory and

compliance purposes.

Mandatory Visualization: Steel Recycling Process
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Caption: Logical workflow for the recycling of SCr415 steel scrap.

Procedure 4: SCR15 as a Hazardous Chemical
This procedure is a general guide for a chemical product that is classified as hazardous (e.g.,

corrosive, irritant, sensitizer). An example is a Tin Standard for ICP from Sigma-Aldrich

(Product No. 92615), which is corrosive to metals, causes skin and eye irritation, and may

cause allergic skin reactions and respiratory irritation. You must verify the hazards of your

specific product by consulting its SDS.

Data Presentation: Example Hazard Classification
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Hazard Statement GHS Classification

H290 May be corrosive to metals

H315 Causes skin irritation

H317 May cause an allergic skin reaction

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source: SDS for Sigma-Aldrich Product 92615.

Experimental Protocol: Disposal of Hazardous Chemical
Waste

Personal Protective Equipment (PPE): Before handling, wear appropriate PPE as specified

in the SDS, including chemical-resistant gloves, safety goggles or a face shield, and a lab

coat.

Waste Collection: Collect the waste in its original container or a designated, compatible, and

corrosion-resistant hazardous waste container.[14][15] The container must have a tightly

sealing lid. Do not mix with other, incompatible wastes.[15]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name, and all relevant hazard pictograms.[14]

Storage: Store the sealed waste container in a designated satellite accumulation area. This

area should be secure, well-ventilated, and provide secondary containment to prevent spills.

[15] Store acids and bases separately.[15]

Arrange for Disposal: Do not dispose of hazardous chemicals down the drain or in regular

trash.[14][15] Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.

[16][17]
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Documentation: Keep detailed records of the waste generated, including the chemical name,

quantity, and disposal date, in a laboratory waste log.

Mandatory Visualization: Hazardous Waste Disposal
Workflow
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Caption: Procedural workflow for the disposal of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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